Cas no 946227-84-5 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide
• CAS No: 946227-84-5
• MF: C₂₁H₂₁ClN₂O₂S
• MW: 400.921643018723
• CID: 5513266
• Update Time: 2025-07-22

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2-(4-methoxyphenyl)acetamide
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide

• Inchi： 1S/C21H21ClN2O2S/c1-14-19(27-21(24-14)16-5-7-17(22)8-6-16)11-12-23-20(25)13-15-3-9-18(26-2)10-4-15/h3-10H,11-13H2,1-2H3,(H,23,25)
• InChI Key： ZJTAELKHWNJEGD-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(Cl)C=C2)=NC=1C)(=O)CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide

Comprehensive Overview of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide (CAS No. 946227-84-5)

The compound N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide, identified by CAS No. 946227-84-5, is a specialized organic molecule with a unique structural framework. This thiazole-derived acetamide has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both 4-chlorophenyl and 4-methoxyphenyl moieties in its structure suggests possible interactions with enzymatic systems, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for thiazole-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl} segment, which may contribute to binding affinity in target proteins. The 2-(4-methoxyphenyl)acetamide component further enhances the molecule's solubility and bioavailability, critical factors in drug development. These attributes align with current trends in small-molecule therapeutics and precision agriculture, where tailored chemical solutions are increasingly sought after.

The synthesis of CAS No. 946227-84-5 involves multi-step organic reactions, often starting from 4-chlorobenzaldehyde and methyl thioglycolate to form the thiazole core. Subsequent functionalization with 2-(4-methoxyphenyl)acetic acid yields the final product. This process highlights the compound's synthetic accessibility, a key consideration for industrial-scale production. Laboratories focusing on heterocyclic chemistry frequently explore such pathways to optimize yield and purity.

From an application perspective, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide has been investigated for its potential role in modulating cellular signaling pathways. Preliminary studies suggest interactions with kinase enzymes, though detailed mechanistic insights remain under exploration. This aligns with growing public interest in targeted therapies and personalized medicine, topics frequently searched in academic and healthcare forums.

Environmental and safety profiles of CAS No. 946227-84-5 are also under scrutiny, reflecting broader societal concerns about green chemistry and sustainable synthesis. Researchers emphasize biodegradable byproducts and energy-efficient protocols when working with such compounds. These considerations resonate with global initiatives like the UN Sustainable Development Goals, often cited in scientific literature and policy discussions.

In analytical chemistry, advanced techniques like HPLC and LC-MS are employed to characterize 946227-84-5, ensuring compliance with regulatory standards. The compound's chromatographic behavior and mass spectral patterns are well-documented, aiding quality control in manufacturing settings. Such data is invaluable for professionals searching for analytical method validation protocols or compound characterization guidelines.

Market trends indicate rising patent filings related to thiazole-acetamide hybrids, with CAS 946227-84-5 frequently referenced in intellectual property documents. This commercial interest underscores the molecule's potential across diverse sectors, from pharmaceutical intermediates to specialty chemicals. Entrepreneurs and investors increasingly search for emerging chemical entities with high growth potential, making this compound a noteworthy candidate.

Future research directions for N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide may explore its structure-activity relationships through computational modeling and high-throughput screening. Such approaches align with the pharmaceutical industry's shift toward AI-driven drug discovery, a hot topic in both scientific and mainstream media. Public searches for computational chemistry tools and molecular docking software reflect this technological convergence.

In educational contexts, the compound serves as an excellent case study for advanced organic synthesis courses. Its multi-functional group arrangement demonstrates important concepts like protecting group strategies and regioselective reactions. Academic searches for complex molecule synthesis often lead to such examples, highlighting their didactic value.

For formulation scientists, the physicochemical properties of 946227-84-5 present interesting challenges in drug delivery system design. Its logP value and crystalline morphology influence decisions about excipient selection and dosage form development. These technical aspects frequently appear in queries from professionals seeking formulation optimization techniques.

The global supply chain for CAS No. 946227-84-5 involves specialized fine chemical manufacturers with expertise in custom synthesis. Procurement specialists often search for GMP-compliant suppliers or scale-up production services, reflecting the compound's niche market position. Quality certifications like ISO 9001 and COSMOS approval are increasingly important selection criteria in this space.

From a regulatory standpoint, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methoxyphenyl)acetamide requires proper safety data sheets and hazard communication documentation. Compliance officers frequently research REACH registration processes and global harmonization system requirements, making this information crucial for responsible handling and distribution.

Emerging analytical techniques like cryo-EM and NMR crystallography may provide deeper insights into the molecular interactions of 946227-84-5. These cutting-edge methods are gaining traction in research queries about structural elucidation and solid-state characterization, particularly for complex organic molecules with therapeutic potential.

Collaborative research networks are exploring structure-based optimization of this compound class, leveraging fragment-based drug design principles. Such approaches dominate contemporary literature searches about lead compound development and medicinal chemistry strategies, indicating the field's dynamic evolution.

In conclusion, CAS No. 946227-84-5 represents a fascinating intersection of chemical innovation and applied research. Its multifaceted applications and ongoing investigations position it as a compound of sustained scientific and industrial relevance, addressing numerous contemporary challenges across chemical and life sciences.